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Compound of Interest
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Cat. No.: B14539708 Get Quote

In the ongoing pursuit of advanced energetic materials, researchers are increasingly turning to

novel molecular structures that promise enhanced performance and improved safety profiles.

Among these, nitrocyanamide-based compounds have emerged as a significant area of

interest, offering a potential leap beyond the capabilities of traditional explosives and

propellants. This guide provides a comparative analysis of key performance metrics between

select nitrocyanamide derivatives and established energetic materials such as RDX, HMX,

and TATB, supported by available experimental data.

Performance Benchmarks: A Quantitative
Comparison
The efficacy of an energetic material is primarily judged by its detonation performance and its

sensitivity to external stimuli. The following tables summarize key quantitative data for a

prominent nitrocyanamide-based compound, 1,1-diamino-2,2-dinitroethene (FOX-7), and

compare it with traditional energetic materials.
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Compound
Chemical
Formula

Density
(g/cm³)

Detonation
Velocity (km/s)

Detonation
Pressure
(GPa)

Nitrocyanamide-

Based

FOX-7 C₂H₄N₄O₄ 1.885[1] ~8.3-8.4[2] ~35[2]

Traditional

RDX C₃H₆N₆O₆ 1.816[1] 8.75 34.7

HMX C₄H₈N₈O₈ 1.91 9.10 39.3

TATB C₆H₆N₆O₆ 1.895[3] ~7.5-7.86[2][3] ~30-31.5[2][3]

TNT C₇H₅N₃O₅ 1.65 6.90 19.0

Table 1: Detonation Performance Comparison. This table highlights the key detonation

characteristics of FOX-7 in comparison to several widely used traditional energetic materials.

Compound Impact Sensitivity (N·m) Friction Sensitivity (N)

Nitrocyanamide-Based

FOX-7 >15[1] >200[1]

Traditional

RDX 7.4[1] 120[1]

HMX 7.4 120

TATB >50 >360

Table 2: Sensitivity Comparison. This table compares the sensitivity of FOX-7 to impact and

friction against traditional energetic materials. Higher values indicate lower sensitivity (i.e.,

greater insensitivity).
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The data presented in this guide are derived from various experimental techniques designed to

characterize the performance and safety of energetic materials. While specific procedural

details can vary between laboratories, the fundamental methodologies are outlined below.

Detonation Velocity Measurement
Detonation velocity, the speed at which the detonation wave propagates through the explosive,

is a critical measure of performance. A common method for its determination is the use of

ionization probes or optical fibers placed at precise intervals along a cylindrical charge of the

explosive material.

Workflow for Detonation Velocity Measurement:
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Caption: Workflow for determining detonation velocity.

Impact Sensitivity Testing
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Impact sensitivity is a measure of an explosive's susceptibility to detonation upon impact. The

BAM (Bundesanstalt für Materialforschung und -prüfung) drop hammer test is a widely

recognized standard.

Experimental Setup for BAM Impact Sensitivity Test:

Sample Preparation: A small, specified amount of the energetic material is placed in a

standardized apparatus consisting of a steel anvil, a cylindrical steel roller, and a guide

sleeve.

Drop Weight: A weight of a known mass is dropped from a specific height onto the sample.

Observation: The test is observed for any signs of detonation, explosion, or decomposition.

Determination of 50% Probability: The height at which there is a 50% probability of initiation

(the H₅₀ value) is determined through a series of tests at varying drop heights. A higher H₅₀

value indicates a less sensitive material.

Friction Sensitivity Testing
Friction sensitivity assesses the tendency of an explosive to detonate when subjected to

frictional forces. The BAM friction apparatus is a standard instrument for this measurement.

Experimental Protocol for Friction Sensitivity:

Sample Placement: A small amount of the material is spread on a porcelain plate.

Application of Force: A porcelain peg is placed on the sample, and a weighted lever arm

applies a known load.

Frictional Stimulus: The porcelain plate is moved back and forth under the stationary peg.

Observation and Threshold Determination: The test is repeated with increasing loads until a

reaction (e.g., crackling, smoke, or explosion) is observed. The lowest load at which a

reaction occurs is reported as the friction sensitivity.
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Logical Relationship of Energetic Material
Properties
The suitability of an energetic material for a specific application is determined by the interplay

of its performance, sensitivity, and stability. The following diagram illustrates the logical

relationship between these key characteristics.

Performance Sensitivity Stability

Energetic Material

Density Detonation Velocity Detonation Pressure Impact Friction Shock Thermal Stability Chemical Compatibility

Click to download full resolution via product page

Caption: Key properties of energetic materials.

Concluding Remarks
The data presented indicate that nitrocyanamide-based compounds, exemplified by FOX-7,

offer a compelling combination of high performance and low sensitivity.[1] Specifically, FOX-7

exhibits a detonation velocity and pressure comparable to or exceeding that of some traditional

military explosives, while demonstrating significantly lower sensitivity to impact and friction than

RDX and HMX.[1][2] This favorable balance of properties makes such compounds promising

candidates for further research and development in the field of energetic materials, potentially

leading to safer and more effective munitions and propulsion systems. Further investigations

into a wider range of nitrocyanamide derivatives are warranted to fully explore their potential

and to develop a comprehensive understanding of their structure-property relationships.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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